4-Chloro-6-fluoroquinoline-3-carbonitrile
Overview
Description
4-Chloro-6-fluoroquinoline-3-carbonitrile is a compound with the molecular formula C10H4ClFN2 and a molecular weight of 206.61 . It is a white to yellow solid and is used for research purposes.
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H4ClFN2/c11-10-6 (4-13)5-14-9-2-1-7 (12)3-8 (9)10/h1-3,5H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Antitumor Activities
4-Chloro-6-fluoroquinoline-3-carbonitrile derivatives have shown promising results in antitumor activities. A study synthesized derivatives of 4H-pyrano[3,2-h]quinoline-3-carbonitrile and found that certain compounds inhibited the growth of various human tumor cell lines, such as MCF-7, HCT, and HepG-2, effectively (El-Agrody et al., 2012).
Synthesis and Reactions
Chloroquinoline-3-carbonitrile derivatives, including this compound, have been extensively studied for their synthetic methods and chemical reactions. These compounds have been utilized in producing biologically active compounds, showcasing their versatility in chemical synthesis (Mekheimer et al., 2019).
Optoelectronic and Charge Transport Properties
Derivatives of this compound have been explored for their optoelectronic, nonlinear, and charge transport properties. A study focusing on hydroquinoline derivatives revealed their potential as efficient multifunctional materials, beneficial in the development of new electronic and optical materials (Irfan et al., 2020).
Chemical Transformations
The chemical reactivity of 6-methylchromone-3-carbonitrile, a related compound, towards various nucleophilic reagents was explored. This research contributes to understanding the chemical behavior of quinoline-3-carbonitrile derivatives in different reaction conditions (Ibrahim & El-Gohary, 2016).
Antimicrobial Agents
Some derivatives of this compound have been synthesized and evaluated as potential antimicrobial agents. These compounds exhibited significant antibacterial and fungicidal activities, indicating their potential use in developing new antimicrobial drugs (Shah & Raj, 2015).
Inhibition of Tumor Progression
Research on 4-anilino-6-aminoquinoline-3-carbonitrile derivatives, closely related to this compound, has shown their role in inhibiting Tpl2 kinase and TNF-alpha production, crucial in diseases like rheumatoid arthritis (Green et al., 2007).
Safety and Hazards
The compound has been classified with the signal word “Warning” and has the hazard statement H302 . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P310 (immediately call a poison center or doctor/physician), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
4-chloro-6-fluoroquinoline-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4ClFN2/c11-10-6(4-13)5-14-9-2-1-7(12)3-8(9)10/h1-3,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGBGMNVXKHICZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(C(=C2C=C1F)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20640765 |
Source
|
| Record name | 4-Chloro-6-fluoroquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20640765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886362-73-8 |
Source
|
| Record name | 4-Chloro-6-fluoroquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20640765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 886362-73-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid](/img/structure/B1368396.png)
![5-[1-(4-tert-butylphenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol](/img/structure/B1368417.png)
![{1-[(3-Methoxyphenyl)methyl]piperidin-3-yl}methanamine](/img/structure/B1368428.png)